Cas no 2680689-60-3 (6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680689-60-3
• MF: C₁₁H₉ClN₂O₆
• MW: 300.651962041855
• CID: 5632808
• PubChem ID: 165932211
• Update Time: 2025-06-13

6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28290314
• 6-chloro-3-nitro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2680689-60-3
• 6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H9ClN2O6/c1-2-5-20-11(17)13-9-7(14(18)19)4-3-6(12)8(9)10(15)16/h2-4H,1,5H2,(H,13,17)(H,15,16)
• InChI Key： WNLYMCYPPKDSEY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(=O)O)NC(=O)OCC=C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 300.0149137g/mol
• Monoisotopic Mass: 300.0149137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 121Ų

Additional information on 6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Introduction to 6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680689-60-3)

6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, identified by the CAS number 2680689-60-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by its complex aromatic structure, which includes both chloro and nitro substituents, along with an amide linkage and an ester group. The presence of these functional groups imparts unique reactivity and potential biological activity, making it a subject of intense study in drug discovery and development.

The molecular framework of 6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is derived from benzoic acid, a well-known precursor in synthetic organic chemistry. The introduction of a chloro group at the 6-position and a nitro group at the 3-position enhances the electrophilicity of the aromatic ring, facilitating further functionalization. The amide and ester functionalities, located at the 2-position, contribute to the compound's solubility and stability under various conditions, which are critical factors in pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid with remarkable accuracy. Molecular docking studies have shown that this compound exhibits promising interactions with several biological targets, including enzymes and receptors involved in inflammatory pathways. These interactions suggest potential therapeutic applications in conditions such as arthritis, cancer, and neurodegenerative diseases.

The synthesis of 6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid involves a multi-step process that requires precise control over reaction conditions. The chlorination and nitration steps must be carefully monitored to avoid unwanted side products. Additionally, the introduction of the amide and ester groups necessitates the use of specialized reagents and catalysts to ensure high yield and purity. Researchers have recently reported novel synthetic routes that improve efficiency and reduce environmental impact, aligning with green chemistry principles.

In vitro studies have demonstrated that 6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid exhibits potent inhibitory activity against various enzymes associated with inflammatory responses. For instance, it has been shown to effectively inhibit cyclooxygenase (COX)-2, an enzyme crucial in the production of prostaglandins that mediate pain and inflammation. Furthermore, preliminary data suggest that this compound may also modulate other inflammatory pathways, such as those involving interleukin (IL)-6 and tumor necrosis factor (TNF)-α.

The potential therapeutic applications of 6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid are further supported by its ability to cross cell membranes due to its lipophilic nature. This property is essential for compounds intended for systemic administration, as it ensures adequate bioavailability. Recent research has also highlighted its stability under various pH conditions, which is critical for oral formulations where gastrointestinal pH can significantly affect drug absorption.

From a regulatory perspective, 6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid must undergo rigorous testing to meet safety and efficacy standards before it can be considered for clinical use. Preclinical studies involving animal models are essential to evaluate its toxicity profile and pharmacokinetic behavior. These studies provide valuable insights into dosing regimens and potential side effects, which are critical for designing safe and effective clinical trials.

The role of 6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid in drug development is further underscored by its versatility as a building block for more complex molecules. Chemists have leveraged its structural features to create derivatives with enhanced biological activity or improved pharmacokinetic properties. Such derivatives may offer new treatment options for patients suffering from chronic diseases where current therapies are limited or ineffective.

In conclusion, 6-chloro-3-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680689-60-3) represents a significant advancement in medicinal chemistry due to its complex structure and promising biological activity. Its synthesis, pharmacological properties, and potential therapeutic applications highlight its importance as a research tool and a candidate for future drug development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions facing society today.